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Compound of Interest

Compound Name: Cbz-N-PEG10-acid

Cat. No.: B15620649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safe handling and laboratory

use of Cbz-N-PEG10-acid. Due to the absence of a specific Safety Data Sheet (SDS) for this

compound, the following information is synthesized from data on structurally similar

polyethylene glycol (PEG) derivatives and established best practices for laboratory chemical

safety. It is imperative that this compound be handled with care by trained personnel in a

controlled laboratory environment.

Compound Profile and Hazard Identification
Cbz-N-PEG10-acid is a heterobifunctional linker molecule commonly employed in

bioconjugation and for the development of Proteolysis Targeting Chimeras (PROTACs).[1][2] It

features a carboxybenzyl (Cbz)-protected amine and a terminal carboxylic acid, connected by a

10-unit polyethylene glycol (PEG) spacer. The PEG chain enhances the solubility of the

molecule in aqueous media.[3]

While specific toxicological data for Cbz-N-PEG10-acid is not available, related PEG

compounds are generally considered to have low toxicity. However, it is prudent to treat this

chemical as potentially hazardous upon inhalation, ingestion, or skin contact. A technical guide

for a similar compound, m-PEG10-acid, classifies it as causing skin irritation (Category 2) and

serious eye irritation (Category 2A) under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).[4]
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General Chemical Properties

Property Value Source

Chemical Formula C31H53NO14 [3]

Molecular Weight 663.8 g/mol [3]

Purity Typically >95% or 98% [3][5][6]

Appearance White to off-white solid or oil [4] (by analogy)

Solubility

Soluble in Methylene chloride,

DMAC, DMSO, Water, DCM,

DMF

[4][7][8] (by analogy)

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure risk.

The following PPE should be worn at all times when handling Cbz-N-PEG10-acid:

Eye Protection: Chemical safety goggles or a face shield.[4][9]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[4][9]

Body Protection: A laboratory coat or other protective clothing.[4][9]

Respiratory Protection: A NIOSH-approved respirator is recommended if there is a risk of

generating dust or aerosols.[9]
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Hazard Assessment PPE Selection

ActionIdentify Potential Hazards
(Cbz-N-PEG10-acid)

Skin Irritation
(Potential, H315)

Eye Irritation
(Potential, H319)

Select Hand Protection:
Chemical-Resistant Gloves

Select Body Protection:
Lab Coat/Protective Clothing

Select Eye Protection:
Safety Goggles/Face Shield

Wear Selected PPE
Before Handling

Click to download full resolution via product page

PPE selection workflow for handling Cbz-N-PEG10-acid.

Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of Cbz-N-
PEG10-acid and ensuring laboratory safety.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or aerosols.[4][9]

Limit all unnecessary personal contact.[10]

Avoid contact with skin and eyes.[9][10]

When handling, do not eat, drink, or smoke.[10]

Wash hands thoroughly after handling the compound.[4]

PEG compounds can be hygroscopic; care should be taken to limit exposure to moisture.[7]

[8]
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Storage:

Short-term storage: Store at 0 - 4°C for days to weeks.[5]

Long-term storage: The recommended long-term storage temperature is -20°C.[3][5][6]

Store in a tightly sealed container in a dry, dark, and well-ventilated area.[4][5]

Before use, allow the product to equilibrate to room temperature before opening the vial to

prevent moisture condensation.[4][7][8]

Store stock solutions in tightly sealed vials at -20°C.[4][7][8]

Experimental Protocols
The following are general experimental protocols that can be adapted for the use of Cbz-N-
PEG10-acid.

Preparation of a Stock Solution
Allow the vial of Cbz-N-PEG10-acid to equilibrate to room temperature for at least one hour

before opening.[4]

In a chemical fume hood, carefully weigh the desired amount of the compound.

Dissolve the compound in an appropriate anhydrous solvent such as dimethylsulfoxide

(DMSO) or dimethylformamide (DMF) to the desired concentration.[4]

Store the stock solution in aliquots in tightly sealed vials at -20°C. These solutions are

generally stable for up to one month.[4]

General Protocol for Amide Coupling
The terminal carboxylic acid of Cbz-N-PEG10-acid can be reacted with primary amines in the

presence of coupling agents to form a stable amide bond.[3][5][11]

In a chemical fume hood, dissolve the amine-containing molecule in a suitable reaction

buffer.
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Add the desired molar excess of the Cbz-N-PEG10-acid stock solution to the reaction

mixture.

Initiate the conjugation reaction by adding coupling agents (e.g., EDC and NHS or HATU).[3]

[12]

Allow the reaction to proceed at room temperature or 4°C for a specified time (typically 1-2

hours) with gentle mixing.[4]

Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS).

Once the reaction is complete, purify the conjugate using standard chromatographic

methods.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15620649?utm_src=pdf-body
https://broadpharm.com/product/bp-22863
https://broadpharm.com/product/bp-25658
https://www.benchchem.com/pdf/Safety_and_Handling_of_m_PEG10_acid_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Analysis & Purification

Dissolve Amine-Containing
Molecule in Buffer

Add Cbz-N-PEG10-acid
Stock Solution

Add Coupling Agents
(e.g., EDC, NHS)

Incubate at RT or 4°C
(1-2 hours)

Monitor Reaction
(e.g., LC-MS)

Purify Conjugate
(Chromatography)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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